Cas no 1575589-46-6 (5-Hexenoic acid, 2-bromo-)

• Product Name: 5-Hexenoic acid, 2-bromo-
• CAS No: 1575589-46-6
• MF: C₆H₉BrO₂
• MW: 193.038461446762
• CID: 4505312
• Update Time: 2025-06-08

5-Hexenoic acid, 2-bromo- Chemical and Physical Properties

Names and Identifiers

• 5-Hexenoic acid, 2-bromo-

• Inchi： 1S/C6H9BrO2/c1-2-3-4-5(7)6(8)9/h2,5H,1,3-4H2,(H,8,9)
• InChI Key： IWSNKYBCNKPBNI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(Br)CCC=C

Additional information on 5-Hexenoic acid, 2-bromo-

Introduction to 5-Hexenoic acid, 2-bromo- (CAS No. 1575589-46-6)

5-Hexenoic acid, 2-bromo- (CAS No. 1575589-46-6) is a synthetic organic compound that has gained significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which includes a bromine atom and a double bond, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 5-Hexenoic acid, 2-bromo- consists of a six-carbon chain with a carboxylic acid group at one end and a bromine atom attached to the second carbon. The presence of the double bond between the third and fourth carbon atoms adds to its reactivity and versatility. This combination of functional groups makes it an attractive starting material for a wide range of chemical transformations.

In the pharmaceutical industry, 5-Hexenoic acid, 2-bromo- has been explored as an intermediate in the synthesis of novel drugs. Recent studies have shown that compounds derived from this intermediate exhibit promising biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives from 5-Hexenoic acid, 2-bromo-, which demonstrated potent inhibitory effects on cancer cell proliferation.

Beyond pharmaceuticals, 5-Hexenoic acid, 2-bromo- has found applications in materials science. Its unique structure allows it to be used as a building block for the synthesis of polymers with specific properties. Researchers at the University of California, Berkeley, have developed a method to polymerize 5-Hexenoic acid, 2-bromo- into high-performance materials that exhibit excellent mechanical strength and thermal stability. These materials have potential applications in areas such as aerospace engineering and electronics.

In the realm of chemical synthesis, 5-Hexenoic acid, 2-bromo- serves as a versatile starting material for various reactions. Its reactivity is enhanced by the presence of both the carboxylic acid group and the bromine atom. For instance, it can undergo nucleophilic substitution reactions to form new carbon-carbon bonds or can be used in cross-coupling reactions to introduce other functional groups. A recent study published in Tetrahedron Letters described an efficient method for synthesizing complex organic molecules using 5-Hexenoic acid, 2-bromo- as a key intermediate.

The safety and handling of 5-Hexenoic acid, 2-bromo- are important considerations for researchers and industrial users. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, 5-Hexenoic acid, 2-bromo- (CAS No. 1575589-46-6) is a valuable compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structure and reactivity make it an important intermediate in the development of new drugs and materials. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in modern chemistry.